Cas no 19106-89-9 (Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-)

Lanthanum tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- is a highly fluorinated β-diketonate complex of lanthanum, designed for applications requiring exceptional thermal and chemical stability. The fluorinated ligand framework enhances volatility, making it suitable for chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes in thin-film fabrication. Its robust coordination geometry ensures consistent reactivity, particularly in the synthesis of lanthanum-containing oxides for advanced electronic and optical materials. The compound’s low melting point and solubility in organic solvents further facilitate its use in precursor formulations. This complex is particularly valued in high-purity material synthesis for semiconductors and coatings requiring precise stoichiometric control.

Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- structure

19106-89-9 structure

Product Name:Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-

CAS No:19106-89-9

MF:C₃₀H₃₀F₂₁LaO₆

MW:1024.42758607864

MDL:MFCD00798418

CID:159649

PubChem ID:15259245

Update Time:2025-06-06

Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- Chemical and Physical Properties

Names and Identifiers

- Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-
- LANTHANUM 6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE
- Lanthanum tris[(heptafluorodimethyl)octanedione]
- LA(FOD)3
- LANTHANUM FOD
- Lanthanum(lll) 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate
- Nsc174300
- TRIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATO)LANTHANUM
- TRIS(HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANE -DIONATO)LANTHANUM
- resolve-al tm lafod
- Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate
- J-012344
- NS00110151
- Lanthanum, tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-.beta.O3,.beta.O5)-
- (Z)-6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate;lanthanum(3+)
- 19106-89-9
- (1,1,1,2,2,3,3-heptafluoro-7,7-dimethyl-6-oxoniumylideneoctan-4-ylidene)oxidanium;lanthanum
- JOMDRFHDFPOLDV-VNGPFPIXSA-K
- MDL： MFCD00798418
- Inchi： 1S/3C10H11F7O2.La/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/q;;;+3/p-3/b3*5-4-;
- InChI Key： JOMDRFHDFPOLDV-VNGPFPIXSA-K
- SMILES： [La+3].FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F

Computed Properties

Exact Mass: 1026.10119
Monoisotopic Mass: 1024.077068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 21
Heavy Atom Count: 58
Rotatable Bond Count: 9
Complexity: 1310
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 6
Topological Polar Surface Area: 6

Experimental Properties

Color/Form: Uncertain
PSA: 111.9
LogP: 10.18110
Solubility: Uncertain

Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：3-10
TSCA：No
Risk Phrases：36/37/38

Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601444-1g	Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-	19106-89-9	99%	1g	¥1160.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601444-5g	Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-	19106-89-9	99%	5g	¥4640.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	57-3500-5g	Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)lanthanum(III),99%(99.9%-La)(REO)[La(FOD)3]	19106-89-9	99%(99.9%-La)(REO)[La(FOD)3]	5g	4859.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	57-3500-1g	Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)lanthanum(III),99%(99.9%-La)(REO)[La(FOD)3]	19106-89-9	99%(99.9%-La)(REO)[La(FOD)3]	1g	1211.0CNY	2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T43150-5g	Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-	19106-89-9	99%	5g	¥4640.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T43150-1g	Lanthanum,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-	19106-89-9	99%	1g	¥1160.0	2024-07-18
abcr	AB127035-1 g	Lanthanum(lll) 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate, 99% (99.9%-La); .	19106-89-9	99%	1 g	€246.00	2023-07-20
abcr	AB127035-5 g	Lanthanum(lll) 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate, 99% (99.9%-La); .	19106-89-9	99%	5 g	€964.00	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	57-3500-5g	Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)lanthanum(III),99%(99.9%-La)(REO)[La(FOD)3]	19106-89-9	99%(99.9%-La)(REO)[La(FOD)3]	5g	4859CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	57-3500-1g	Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)lanthanum(III),99%(99.9%-La)(REO)[La(FOD)3]	19106-89-9	99%(99.9%-La)(REO)[La(FOD)3]	1g	1211CNY	2021-05-08